(4-Chloro-6-fluoropyridin-3-YL)methylamine

• Molecular Formula: C6H6ClFN2
• Molecular Weight: 160.58 g/mol
• IUPAC Name: (4-chloro-6-fluoropyridin-3-yl)methanamine
• InChI: InChI=1S/C6H6ClFN2/c7-5-1-6(8)10-3-4(5)2-9/h1,3H,2,9H2
• InChI Key: FRPQBPYWIFECIF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=C1F)CN)Cl

Description

(4-Chloro-6-fluoropyridin-3-YL)methylamine is a chemical compound with the molecular formula C6H6ClFN2 and a molecular weight of 160.58 g/mol . It is a derivative of pyridine, a basic heterocyclic organic compound. This compound is primarily used in research and development within the fields of chemistry and pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Chloro-6-fluoropyridin-3-YL)methylamine typically involves the halogenation of pyridine derivatives. One common method includes the reaction of 4-chloro-6-fluoropyridine with methylamine under controlled conditions . The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of (4-Chloro-6-fluoropyridin-3-YL)methylamine follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters such as temperature, pressure, and pH to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

(4-Chloro-6-fluoropyridin-3-YL)methylamine undergoes various types of chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions where the chlorine or fluorine atoms are replaced by other nucleophiles.

Oxidation and Reduction: It can be oxidized or reduced under specific conditions to form different derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium methoxide and other strong nucleophiles.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted pyridine derivatives, while oxidation and reduction can lead to the formation of different functional groups on the pyridine ring .

Scientific Research Applications

(4-Chloro-6-fluoropyridin-3-YL)methylamine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of (4-Chloro-6-fluoropyridin-3-YL)methylamine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects . The exact pathways and targets depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

4-Chloro-6-fluoropyridin-3-amine: Similar in structure but lacks the methylamine group.

(3-Fluoropyridin-4-yl)methanol: Contains a hydroxyl group instead of a methylamine group.

(6-Fluoropyridin-3-yl)methanamine: Similar but with a different substitution pattern on the pyridine ring.

Uniqueness

(4-Chloro-6-fluoropyridin-3-YL)methylamine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. This makes it a valuable compound for research and development in various scientific fields .